4-(2-Anilino-6-chloro-9H-purin-9-yl)butyl acetate

• Molecular Formula: C17H18ClN5O2
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 4-(2-anilino-6-chloropurin-9-yl)butyl acetate
• InChI: InChI=1S/C17H18ClN5O2/c1-12(24)25-10-6-5-9-23-11-19-14-15(18)21-17(22-16(14)23)20-13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,20,21,22)
• InChI Key: NRBDNMCXPOHNPO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCCN1C=NC2=C1N=C(N=C2Cl)NC3=CC=CC=C3

Description

4-(2-Anilino-6-chloro-9H-purin-9-yl)butyl acetate is a useful research compound. Its molecular formula is C17H18ClN5O2 and its molecular weight is 359.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction between 2-anilino-6-chloropurine and 4-acetoxybutyl bromide was performed as described in A.a., above, giving 2-anilino-6-chloro-9-(4-acetoxybutyl) purine in a 45% yield (from DMF/chloroform), mp 195°-197° C. 1H NMR δ9.98 (s, 2-NH), 8.32 (s, 8-H), 7.31 (m, C6H5), 4.20 (t, 1'-CH2), 4.02 (t, 4'-CH2), 1.95 (s, CH3), 1.92, 1.58 (m, 2'/3'CH2).